Cas no 1304278-27-0 (1-(4-nitrobenzenesulfonyl)piperidin-3-ylmethanamine)

• Product Name: 1-(4-nitrobenzenesulfonyl)piperidin-3-ylmethanamine
• CAS No: 1304278-27-0
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 5915751
• PubChem ID: 61791160
• Update Time: 2025-05-24

1-(4-nitrobenzenesulfonyl)piperidin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitrobenzenesulfonyl)piperidin-3-ylmethanamine
• 1304278-27-0
• 1586028-93-4
• EN300-1167951
• [1-(4-nitrophenyl)sulfonylpiperidin-3-yl]methanamine
• AKOS011063304
• [1-(4-Nitrobenzenesulfonyl)piperidin-3-yl]methanamine

• Inchi： 1S/C12H17N3O4S/c13-8-10-2-1-7-14(9-10)20(18,19)12-5-3-11(4-6-12)15(16)17/h3-6,10H,1-2,7-9,13H2
• InChI Key： JDQORBOXSVCPNG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCCC(CN)C1)(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 118Ų

Additional information on 1-(4-nitrobenzenesulfonyl)piperidin-3-ylmethanamine

Research Brief on 1-(4-nitrobenzenesulfonyl)piperidin-3-ylmethanamine (CAS: 1304278-27-0): Recent Advances and Applications

1-(4-nitrobenzenesulfonyl)piperidin-3-ylmethanamine (CAS: 1304278-27-0) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and central nervous system (CNS) disorders. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The synthesis of 1-(4-nitrobenzenesulfonyl)piperidin-3-ylmethanamine involves a multi-step process that typically includes the sulfonylation of piperidine derivatives followed by nitrobenzene substitution. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluation. Researchers have also explored various modifications to the core structure to enhance its pharmacokinetic properties and target specificity.

In terms of biological activity, 1-(4-nitrobenzenesulfonyl)piperidin-3-ylmethanamine has demonstrated promising results in preclinical studies. For instance, it has shown inhibitory effects on specific enzymes involved in cancer cell proliferation, such as protein kinases and histone deacetylases (HDACs). Additionally, its ability to cross the blood-brain barrier (BBB) has made it a candidate for the treatment of CNS disorders, including Alzheimer's disease and depression. Recent in vitro and in vivo studies have further elucidated its mechanism of action, revealing its potential as a multi-targeted therapeutic agent.

One of the most notable applications of this compound is in the field of antimicrobial research. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 1-(4-nitrobenzenesulfonyl)piperidin-3-ylmethanamine exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. These findings suggest that this compound could serve as a lead structure for the development of new antibiotics to address the growing threat of antimicrobial resistance.

Despite its promising potential, challenges remain in the clinical translation of 1-(4-nitrobenzenesulfonyl)piperidin-3-ylmethanamine. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed in future studies. However, ongoing research efforts, including structure-activity relationship (SAR) studies and high-throughput screening, are expected to yield more optimized derivatives with improved therapeutic profiles.

In conclusion, 1-(4-nitrobenzenesulfonyl)piperidin-3-ylmethanamine (CAS: 1304278-27-0) represents a promising candidate for drug development across multiple therapeutic areas. Its unique chemical structure and broad-spectrum biological activity make it a valuable tool for medicinal chemists and pharmacologists. Continued research into its mechanisms and applications will likely uncover new opportunities for its use in treating complex diseases.